Cas no 1214369-65-9 (Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate
• CAS No: 1214369-65-9
• MF: C₁₈H₁₃FN₂O₂
• MW: 308.306427717209
• CID: 4955197
• Update Time: 2025-10-29

Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate
• Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H13FN2O2/c1-23-18(22)16-11-14(12-2-6-20-7-3-12)10-15(17(16)19)13-4-8-21-9-5-13/h2-11H,1H3
• InChI Key： VMNQUGZHMNKVIH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C2C=CN=CC=2)C=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate

Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate: A Comprehensive Overview

Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate, with CAS No. 1214369-65-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and two pyridine substituents at the 3 and 5 positions of the benzene ring. The presence of a fluorine atom at the 2 position further adds to its structural complexity and functional versatility.

The synthesis of Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate typically involves multi-step organic reactions, often starting from fluorobenzene derivatives. The introduction of pyridine groups at specific positions on the benzene ring is achieved through nucleophilic aromatic substitution or coupling reactions. The methyl ester group is introduced in the final step, ensuring stability and solubility for various applications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most notable applications of Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate is in the field of optoelectronics. The compound exhibits strong fluorescence properties due to its conjugated π-system, making it a promising candidate for use in organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability. For instance, a study published in *Advanced Materials* highlighted its potential as a blue-light emitting material with high quantum yield.

In addition to its electronic applications, Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate has shown promise in medicinal chemistry. Its ability to bind to certain biological targets makes it a valuable lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The fluorine atom at the 2 position plays a critical role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability.

The structural uniqueness of Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate also lends itself to applications in sensor technology. Its responsiveness to changes in pH and temperature has been leveraged to develop novel sensing materials for environmental monitoring. For example, a research team reported the use of this compound in designing sensors for detecting heavy metal ions in aqueous solutions, demonstrating high sensitivity and selectivity.

From a sustainability perspective, Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate has been investigated as a component in eco-friendly materials. Its ability to undergo controlled degradation under specific conditions makes it suitable for use in biodegradable polymers and coatings. Recent breakthroughs in green chemistry have further enhanced its potential in this area by incorporating renewable feedstocks into its synthesis process.

In conclusion, Methyl 2-fluoro-3,5-di(pyridin-4-yl)benzoate (CAS No. 1214369-65-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block for advanced materials and pharmaceuticals. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.